Cas no 1396867-92-7 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1396867-92-7
• MF: C₁₅H₁₈N₂O₅S
• MW: 338.378822803497
• CID: 6148411
• PubChem ID: 71781619
• Update Time: 2025-05-19

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS024523418
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F5857-0980
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1396867-92-7
• VU0524691-1

• Inchi： 1S/C15H18N2O5S/c1-17-6-2-3-12(17)13(18)10-16-23(19,20)11-4-5-14-15(9-11)22-8-7-21-14/h2-6,9,13,16,18H,7-8,10H2,1H3
• InChI Key： NPIMCQPHWLXBTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC(C1=CC=CN1C)O)(=O)=O

Computed Properties

• Exact Mass: 338.09364285g/mol
• Monoisotopic Mass: 338.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.2Ų

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1396867-92-7)

The compound N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1396867-92-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure while preserving its core pharmacophore. These efforts have yielded derivatives with improved solubility and stability, which are critical for in vivo applications.

In vitro and in vivo pharmacological evaluations have revealed that this compound exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that the compound may modulate key signaling pathways associated with neurodegenerative diseases, opening new avenues for therapeutic intervention.

Mechanistic studies have further elucidated the compound's interaction with its molecular targets. X-ray crystallography and molecular docking simulations have provided insights into the binding mode of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, highlighting the critical role of its sulfonamide group in target engagement. These findings have been instrumental in guiding the design of next-generation analogs with enhanced selectivity and potency.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as metabolic stability, off-target effects, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural and pharmacological profile positions it as a valuable candidate for continued investigation in the field of drug discovery.

In conclusion, the recent advancements in the study of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1396867-92-7) underscore its potential as a multifaceted therapeutic agent. Ongoing research efforts are expected to further refine its properties and expand its applications, paving the way for future clinical development.